87-08-1

Penicillin v

In Stock

• CAS RN:
• 87-08-1

• Formula:
• C16H18N2O5S

• InChI:
• InChI=1S/C16H18N2O5S/c1-16(2)12(15(21)22)18-13(20)11(14(18)24-16)17-10(19)8-23-9-6-4-3-5-7-9/h3-7,11-12,14H,8H2,1-2H3,(H,17,19)(H,21,22)/t11-,12+,14-/m1/s1

• InChIKey:
• BPLBGHOLXOTWMN-MBNYWOFBSA-N

• Penicillin V is a member of the penicillin family exhibiting broad-spectrum antibiotic property. Penicillin V binds to penicillin binding proteins (PBP), the enzymes that catalyze the synthesis of peptidoglycan, which is a critical component of the bacterial cell wall. This leads to the interruption of cell wall synthesis, consequently leading to bacterial cell growth inhibition and cell lysis.
  Penicillin V, also known as V-cillin or fenospen, belongs to the class of organic compounds known as dipeptides. These are organic compounds containing a sequence of exactly two alpha-amino acids joined by a peptide bond. Penicillin V is a drug which is used for the treatment of mild to moderately severe infections (e. g. dental infection, infections in the heart, middle ear infections, rheumatic fever, scarlet fever, skin infections, upper and lower respiratory tract infections) du...

Daucol

• CAS RN:
• 887-08-1

• Formula:
• C15H26O2

• InChI:
• InChI=1S/C15H26O2/c1-10(2)11-5-6-13(3)9-12(16)14(4)7-8-15(11,13)17-14/h10-12,16H,5-9H2,1-4H3/t11-,12+,13-,14+,15+/m1/s1

• InChIKey:
• VLIUMVVQGMLOJG-SEBNEYGDSA-N

• Daucol is a member of oxanes.

N-(4,6-dimethylpyrimidin-2-yl)-3,5-dinitrobenzamide

• CAS RN:
• 5487-08-1

• Formula:
• C13H11N5O5

• InChI:
• InChI=1S/C13H11N5O5/c1-7-3-8(2)15-13(14-7)16-12(19)9-4-10(17(20)21)6-11(5-9)18(22)23/h3-6H,1-2H3,(H,14,15,16,19)

• InChIKey:
• VSORAVUHTWRTQB-UHFFFAOYSA-N

• N-(4,6-dimethylpyrimidin-2-yl)-3,5-dinitrobenzamide is a useful research compound. Its molecular formula is C13H11N5O5 and its molecular weight is 317.26 g/mol. The purity is usually 95%.

2-Cyano-N,N-dimethylbenzamide

• CAS RN:
• 26487-08-1

• Formula:
• C10H10N2O

• InChI:
• InChI=1S/C10H10N2O/c1-12(2)10(13)9-6-4-3-5-8(9)7-11/h3-6H,1-2H3

• InChIKey:
• FDCWBJSTVFCVQV-UHFFFAOYSA-N

• 2-Cyano-N,N-dimethylbenzamide is a useful research compound. Its molecular formula is C10H10N2O and its molecular weight is 174.2 g/mol. The purity is usually 95%.

N-(4-Nitrophenyl)valienamine

• CAS RN:
• 92587-08-1

• Formula:
• C13H14N2O6

• InChI:
• InChI=1S/C13H14N2O6/c16-6-7-5-10(12(18)13(19)11(7)17)14-8-1-3-9(4-2-8)15(20)21/h1-5,10-12,14,16-18H,6H2/t10-,11+,12-/m0/s1

• InChIKey:
• MSMFDSDKVJHLJB-TUAOUCFPSA-N

• N-(4-Nitrophenyl)valienamine, also known as N-(4-Nitrophenyl)valienamine, is a useful research compound. Its molecular formula is C13H14N2O6 and its molecular weight is 294.26 g/mol. The purity is usually 95%.

4-Methoxy-3-nitropyridin-2-amine

In Stock

• CAS RN:
• 84487-08-1

• Formula:
• C6H7N3O3

• InChI:
• InChI=1S/C6H7N3O3/c1-12-4-2-3-8-6(7)5(4)9(10)11/h2-3H,1H3,(H2,7,8)

• InChIKey:
• PHZNRPWDIPHQNO-UHFFFAOYSA-N

• 4-Methoxy-3-nitropyridin-2-amine, also known as 4-Methoxy-3-nitropyridin-2-amine, is a useful research compound. Its molecular formula is C6H7N3O3 and its molecular weight is 169.14 g/mol. The purity is usually 95%.

Benzoic acid, 4-[(1S)-1-hydrazinylethyl]-

• CAS RN:
• 924887-08-1

• Formula:
• C9H12N2O2

• InChI:
• InChI=1S/C9H12N2O2/c1-6(11-10)7-2-4-8(5-3-7)9(12)13/h2-6,11H,10H2,1H3,(H,12,13)

• InChIKey:
• ZIKOQDHMWSGDEP-UHFFFAOYSA-N

• Benzoic acid, 4-[(1S)-1-hydrazinylethyl]- is a useful research compound. Its molecular formula is C9H12N2O2 and its molecular weight is 180.20. The purity is usually 95%.

(2R)-1-(Propan-2-yl)piperidine-2-carboxylic acid

• CAS RN:
• 610787-08-1

• Formula:
• C9H17NO2

• InChI:
• InChI=1S/C9H17NO2/c1-7(2)10-6-4-3-5-8(10)9(11)12/h7-8H,3-6H2,1-2H3,(H,11,12)/t8-/m1/s1

• InChIKey:
• QFLCTAXQTJMMJD-MRVPVSSYSA-N

• (2R)-1-(Propan-2-yl)piperidine-2-carboxylic acid is a useful research compound. Its molecular formula is C9H17NO2 and its molecular weight is 171.24 g/mol. The purity is usually 95%.

Tert-butyl 4-allyl-4-aminopiperidine-1-carboxylate

In Stock

• CAS RN:
• 741687-08-1

• Formula:
• C13H24N2O2

• InChI:
• InChI=1S/C13H24N2O2/c1-5-6-13(14)7-9-15(10-8-13)11(16)17-12(2,3)4/h5H,1,6-10,14H2,2-4H3

• InChIKey:
• MYOWFVINTHGYRI-UHFFFAOYSA-N

• Tert-butyl 4-allyl-4-aminopiperidine-1-carboxylate is a useful research compound. Its molecular formula is C13H24N2O2 and its molecular weight is 240.347. The purity is usually 95%.

3-[(2-chlorophenyl)methyl]-1-methyl-9-phenyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

In Stock

• CAS RN:
• 848687-08-1

• Formula:
• C22H20ClN5O2

• InChI:
• InChI=1S/C22H20ClN5O2/c1-25-19-18(20(29)28(22(25)30)14-15-8-5-6-11-17(15)23)27-13-7-12-26(21(27)24-19)16-9-3-2-4-10-16/h2-6,8-11H,7,12-14H2,1H3

• InChIKey:
• LHKLTMCFRWHPHN-UHFFFAOYSA-N

• 3-[(2-chlorophenyl)methyl]-1-methyl-9-phenyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C22H20ClN5O2 and its molecular weight is 421.89. The purity is usually 95%.

N1-butyl-N2-((3-((4-fluoro-2-methylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide

In Stock

• CAS RN:
• 872987-08-1

• Formula:
• C18H26FN3O5S

• InChI:
• InChI=1S/C18H26FN3O5S/c1-3-4-8-20-17(23)18(24)21-12-16-22(9-5-10-27-16)28(25,26)15-7-6-14(19)11-13(15)2/h6-7,11,16H,3-5,8-10,12H2,1-2H3,(H,20,23)(H,21,24)

• InChIKey:
• XGNYFINVVYLOAY-UHFFFAOYSA-N

• N1-butyl-N2-((3-((4-fluoro-2-methylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C18H26FN3O5S and its molecular weight is 415.48. The purity is usually 95%.

3-(1,3-Dioxan-2-YL)-4'-ethylpropiophenone

In Stock

• CAS RN:
• 898787-08-1

• Formula:
• C15H20O3

• InChI:
• InChI=1S/C15H20O3/c1-2-12-4-6-13(7-5-12)14(16)8-9-15-17-10-3-11-18-15/h4-7,15H,2-3,8-11H2,1H3

• InChIKey:
• HHJNTGDOSLGJMT-UHFFFAOYSA-N

• 3-(1,3-Dioxan-2-YL)-4'-ethylpropiophenone is a useful research compound. Its molecular formula is C15H20O3 and its molecular weight is 248.32 g/mol. The purity is usually 95%.

N-(2-(2,3-dimethylphenyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)butyramide

In Stock

• CAS RN:
• 958587-08-1

• Formula:
• C17H21N3O2S

• InChI:
• InChI=1S/C17H21N3O2S/c1-4-6-16(21)18-17-13-9-23(22)10-14(13)19-20(17)15-8-5-7-11(2)12(15)3/h5,7-8H,4,6,9-10H2,1-3H3,(H,18,21)

• InChIKey:
• UAXCNIQIACUCGA-UHFFFAOYSA-N

• N-(2-(2,3-dimethylphenyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)butyramide is a useful research compound. Its molecular formula is C17H21N3O2S and its molecular weight is 331.43. The purity is usually 95%.

1-cyclopentyl-5-phenyl-1H-pyrazole-4-carbaldehyde

In Stock

• CAS RN:
• 1307387-08-1

• Formula:
• C15H16N2O

• InChI:
• InChI=1S/C15H16N2O/c18-11-13-10-16-17(14-8-4-5-9-14)15(13)12-6-2-1-3-7-12/h1-3,6-7,10-11,14H,4-5,8-9H2

• InChIKey:
• CUNLMBQOMSRAGD-UHFFFAOYSA-N

• 1-cyclopentyl-5-phenyl-1H-pyrazole-4-carbaldehyde is a useful research compound. Its molecular formula is C15H16N2O and its molecular weight is 240.306. The purity is usually 95%.

3-(1-(benzo[d]thiazole-2-carbonyl)piperidin-4-yl)-4-ethyl-1-(2-methoxyethyl)-1H-1,2,4-triazol-5(4H)-one

In Stock

• CAS RN:
• 1797287-08-1

• Formula:
• C20H25N5O3S

• InChI:
• InChI=1S/C20H25N5O3S/c1-3-24-17(22-25(20(24)27)12-13-28-2)14-8-10-23(11-9-14)19(26)18-21-15-6-4-5-7-16(15)29-18/h4-7,14H,3,8-13H2,1-2H3

• InChIKey:
• ZNKAYMSEXARIRC-UHFFFAOYSA-N

• 3-(1-(benzo[d]thiazole-2-carbonyl)piperidin-4-yl)-4-ethyl-1-(2-methoxyethyl)-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C20H25N5O3S and its molecular weight is 415.51. The purity is usually 95%.

3-(4-Methoxyphenyl)-N-[3-(morpholin-4-ylmethyl)-1,2-benzoxazol-5-yl]propanamide

Usually In Stock

• CAS RN:
• 2379987-08-1

• Formula:
• C22H25N3O4

• InChI:
• InChI=1S/C22H25N3O4/c1-27-18-6-2-16(3-7-18)4-9-22(26)23-17-5-8-21-19(14-17)20(24-29-21)15-25-10-12-28-13-11-25/h2-3,5-8,14H,4,9-13,15H2,1H3,(H,23,26)

• InChIKey:
• JIJWOQAUWSCBEF-UHFFFAOYSA-N

• 3-(4-Methoxyphenyl)-N-[3-(morpholin-4-ylmethyl)-1,2-benzoxazol-5-yl]propanamide is a useful research compound. Its molecular formula is C22H25N3O4 and its molecular weight is 395.459. The purity is usually 95%.